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Compound of Interest

Compound Name: Allyltriethylgermane

Cat. No.: B154255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Allyltriethylgermane, a versatile organogermane reagent. The document details key

physicochemical properties, a comprehensive list of current commercial suppliers with product

specifications, and a representative experimental protocol for its application in the

chemoselective synthesis of homoallylic amines.

Physicochemical Properties of Allyltriethylgermane
Allyltriethylgermane is a valuable reagent in organic synthesis, primarily utilized in allylation

reactions. Its key properties are summarized below.
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Property Value

CAS Number 1793-90-4

Molecular Formula C₉H₂₀Ge

Molecular Weight 200.9 g/mol

Appearance Colorless Liquid

Boiling Point 177-178 °C

Density 1.003 g/cm³

Commercial Availability
Allyltriethylgermane is readily available from several specialized chemical suppliers. The

following table summarizes the offerings from prominent vendors.

Supplier Catalog Number Purity
Available
Quantities

Gelest, Inc. GEA0580 97% 5g, 25g

abcr GmbH On Request On Request On Request

Thermo Fisher

Scientific
AC467290050 97% 5g

Alfa Chemistry ACM1793904 On Request On Request

Synthetic Application: Chemoselective Allylation of
Aldimines
A significant application of Allyltriethylgermane is in the chemoselective allylation of

aldimines, even in the presence of more reactive aldehydes. This reaction is particularly useful

in the synthesis of homoallylic amines, which are important structural motifs in many

biologically active compounds. The reaction proceeds efficiently with the combined use of

Boron Trifluoride Etherate (BF₃•OEt₂) and Acetic Acid (AcOH).[1][2]
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Reaction Pathway
The following diagram illustrates the key steps in the allylation of an aldimine with

Allyltriethylgermane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemoselective allylation of aldimine with allyltriethylgermane by the combined use of BF
3 •OEt 2 and AcOH - Chemical Communications (RSC Publishing) DOI:10.1039/A907538K
[pubs.rsc.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b154255?utm_src=pdf-body
https://www.benchchem.com/product/b154255?utm_src=pdf-body-img
https://www.benchchem.com/product/b154255?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlehtml/1999/cc/a907538k
https://pubs.rsc.org/en/content/articlehtml/1999/cc/a907538k
https://pubs.rsc.org/en/content/articlehtml/1999/cc/a907538k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Chemoselective allylation of aldimine with allyltriethylgermane by the combined use of
BF3•OEt2 and AcOH - Chemical Communications (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Allyltriethylgermane: A Technical Guide to Commercial
Availability and Synthetic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154255#commercial-availability-of-
allyltriethylgermane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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